4,5-dimethyl-3,6-dihydro-2H-pyran-2,2-dicarboxylic acid

• CAS No.: 57668-94-7
• Molecular Formula: C9H12O5
• Molecular Weight: 200.19 g/mol
• IUPAC Name: 3,4-dimethyl-2,5-dihydropyran-6,6-dicarboxylic acid
• InChI: InChI=1S/C9H12O5/c1-5-3-9(7(10)11,8(12)13)14-4-6(5)2/h3-4H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key: IJXWYMXOQFLCEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(COC(C1)(C(=O)O)C(=O)O)C

Description

4,5-dimethyl-3,6-dihydro-2H-pyran-2,2-dicarboxylic acid is a useful research compound. Its molecular formula is C9H12O5 and its molecular weight is 200.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Part B. A solution of the ester compound prepared in Part A above (9.63 g, 37.6 mmol) in tetrahydrofuran (150 mL) was treated with an aqueous solution of potassium hydroxide (150 mL, 10N, 1.5 mol), and stirred vigorously at ambient temperature for 48 hours. The solid salt was collected by filtration, and neutralized by dissolving into 1N aqueous hydrochloric acid (200 mL). This was extracted with ethyl acetate (2×200 mL), and the extracts were combined, dried over anhydrous sodium sulfate, filtered and evaporated to afford the product, 3,6-dihydro-4,5-dimethyl-2H-pyran-2,2-dicarboxylic acid, as a waxy solid (7.46 g, 37.3 mmol, 99%). 1H NMR (CDCl3): δ 4.16 (2H, br s); 2.57 (2H, br s); 1.68 (3H, br s); 1.51 (3H, br s). Mass spectrum (NH3 -CI/DDIP): no M+H+ observed.